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Compound of Interest

Compound Name: Butanimidamide

CAS No.: 107-90-4

Cat. No.: B092998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the physical and chemical properties of

butanimidamide, a versatile building block in organic and medicinal chemistry. Drawing from

established scientific literature and chemical databases, this document is intended to serve as

a technical resource for researchers and professionals engaged in drug discovery and

development.

Introduction: The Chemical Identity of
Butanimidamide
Butanimidamide, also known as butyramidine, is a nitrogenous organic compound belonging

to the amidine class.[1] Its structure features a four-carbon alkyl chain attached to an

imidamide functional group (-C(=NH)NH2).[1] This functional group, with its unique electronic

and steric properties, makes butanimidamide a valuable precursor in the synthesis of various

heterocyclic compounds, particularly pyrimidine and pyridine derivatives, which are core
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scaffolds in many pharmaceutical agents.[1] The amidine moiety's ability to participate in

hydrogen bonding and electrostatic interactions also makes it a subject of interest in studies of

enzyme-substrate and protein-ligand binding.[1]

Table 1: Chemical Identifiers for Butanimidamide

Identifier Value Source

IUPAC Name butanimidamide PubChem[2][3]

Synonyms
Butyramidine, Butanoic acid

amidine, Butyric acid amidine
ECHEMI[2], PubChem[3]

CAS Number 107-90-4 ECHEMI[2], PubChem[3]

Molecular Formula C4H10N2 ECHEMI[2], PubChem[3]

Molecular Weight 86.14 g/mol ECHEMI[2], PubChem[3]

InChI
InChI=1S/C4H10N2/c1-2-3-

4(5)6/h2-3H2,1H3,(H3,5,6)
PubChem[3]

InChIKey
RXKUYBRRTKRGME-

UHFFFAOYSA-N
PubChem[3]

Canonical SMILES CCCC(=N)N PubChem[3]

Physicochemical Properties: A Data-Driven Analysis
A thorough understanding of a molecule's physical and chemical properties is paramount for its

application in research and development. This section details the known and predicted

properties of butanimidamide.

Physical Properties
Experimentally determined physical properties for butanimidamide are not readily available in

the public domain. However, computational predictions provide valuable estimates. It is crucial

to distinguish these from the experimentally verified data of the structurally related butanamide

(butyramide), which are often cited for comparison.
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Table 2: Predicted and Experimental Physical Properties

Property
Butanimidamide
(Predicted)

Butanamide
(Experimental)

Source

Melting Point Not Available 115 °C
University of

Hertfordshire[4]

Boiling Point 117.2 ± 23.0 °C 216 °C
ECHEMI[2], Fisher

Scientific[5]

Density 0.96 ± 0.1 g/cm³ 1.03 g/cm³ ECHEMI[2], Stenutz

pKa (Conjugate Acid) Not Available -0.43 PubChem[6]

LogP 0.1 -0.21
PubChem[3],

PubChem[6]

Topological Polar

Surface Area
49.9 Å² 43.1 Å²

ECHEMI[2],

PubChem[6]

Solubility Profile
The solubility of butanimidamide is dictated by the interplay between its polar amidine head

and its nonpolar butyl tail.

Water: It exhibits moderate solubility in water due to the ability of the amidine group to form

hydrogen bonds with water molecules.[1]

Polar Organic Solvents: Butanimidamide is generally soluble in polar organic solvents such

as ethanol and methanol.[1]

Non-Polar Organic Solvents: Its solubility is limited in non-polar solvents like hexane.[1]

This solubility profile suggests that for reactions and formulations, a moderately polar solvent

system would be most appropriate.

Chemical Reactivity and Stability
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The chemical behavior of butanimidamide is centered around the reactivity of the amidine

functional group.

Basicity: Amidines are strong organic bases due to the delocalization of the positive charge

in their conjugate acid form. The pKa of the conjugate acid of butanimidamide is expected

to be significantly higher than that of butanamide, likely in the range of 10-12, similar to other

simple amidines.

Hydrolysis: Amidines can be susceptible to hydrolysis, particularly under acidic or basic

conditions, to yield the corresponding amide (butanamide) and ammonia. This is a critical

consideration for storage and handling, as well as for its use in aqueous media.

Oxidation: The amidine group can be oxidized to form butanoic acid using strong oxidizing

agents like potassium permanganate.[7]

Reduction: Butanimidamide can be reduced to butylamine with reducing agents such as

lithium aluminum hydride.[7]

Nucleophilic Substitution: The amidine group can undergo nucleophilic substitution reactions,

allowing for the synthesis of various substituted derivatives.[7]

For long-term storage, butanimidamide should be kept in a cool, dry, well-ventilated area in a

tightly sealed container, away from incompatible substances such as strong oxidizing agents

and sources of moisture.

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and purity assessment of

butanimidamide. While comprehensive interpreted spectra are not readily available, typical

spectral features can be predicted.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

protons of the butyl chain and the N-H protons of the amidine group. The chemical shifts and

coupling patterns would be characteristic of a propyl group attached to a functional carbon,

with the N-H protons likely appearing as a broad signal.
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¹³C NMR: The carbon NMR spectrum would display four distinct signals for the butyl group

carbons, with the amidine carbon appearing at a characteristic downfield shift.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for N-H stretching vibrations (typically in the range of 3100-3500 cm⁻¹), C=N

stretching (around 1620-1680 cm⁻¹), and N-H bending vibrations.

Mass Spectrometry (MS): In mass spectrometry, butanimidamide would exhibit a molecular

ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve

cleavage of the butyl chain and loss of ammonia or related fragments.

Synthesis and Analysis: Methodologies and
Protocols
Synthetic Pathways
Butanimidamide can be synthesized through several established methods for amidine

formation.[1]

Diagram 1: Synthetic Routes to Butanimidamide

Butyronitrile

Butanimidamide

Catalytic Hydrogenation
(in presence of NH3)

Butyryl Chloride

Ammonolysis

Click to download full resolution via product page

Caption: Common synthetic pathways to Butanimidamide.

Protocol 1: Synthesis of Butanimidamide via Catalytic Hydrogenation of Butyronitrile

(Representative Protocol)
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This protocol is a generalized procedure based on known methods for amidine synthesis and

should be optimized for specific laboratory conditions.

Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet,

and temperature and pressure controls is charged with a suitable catalyst (e.g., Raney nickel

or a palladium-based catalyst).

Solvent and Reactant Addition: A solution of butyronitrile in an appropriate solvent (e.g.,

ethanol saturated with ammonia) is added to the reactor.

Reaction Conditions: The reactor is sealed, purged with nitrogen, and then pressurized with

hydrogen gas to the desired pressure. The reaction mixture is heated to the target

temperature with vigorous stirring. The progress of the reaction is monitored by gas

chromatography or thin-layer chromatography.

Work-up: Upon completion, the reactor is cooled, and the pressure is carefully released. The

catalyst is removed by filtration.

Purification: The solvent is removed under reduced pressure. The crude butanimidamide
can be purified by distillation under reduced pressure or by recrystallization from a suitable

solvent system.

Analytical Methods
The purity and identity of synthesized butanimidamide can be confirmed using a combination

of analytical techniques.

Diagram 2: Analytical Workflow for Butanimidamide Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b092998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butanimidamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b092998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butanimidamide-properties-synthesis-and-applications
https://www.benchchem.com/product/b092998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butanimidamide-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification
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Caption: Workflow for the analysis of Butanimidamide.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a suitable

column (e.g., C18) and a mobile phase consisting of a buffered aqueous solution and an

organic modifier (e.g., acetonitrile or methanol) can be used to assess purity. Detection can

be achieved using a UV detector at a low wavelength or a mass spectrometer.

Gas Chromatography (GC): GC can also be employed for purity analysis, particularly when

coupled with a mass spectrometer (GC-MS) for simultaneous separation and identification.

Applications in Research and Drug Development
Butanimidamide serves as a key intermediate in the synthesis of more complex molecules

with potential biological activity.[1] Its amidine functionality is a bioisostere for various functional

groups and can be incorporated into lead compounds to modulate their physicochemical and

pharmacological properties. Related amidine structures have been explored for their potential

as anticonvulsant agents and as inhibitors of enzymes like histone deacetylases.[1]
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Safety and Handling
Butanimidamide is classified as a hazardous substance and requires careful handling in a

laboratory setting.

Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[8]

Precautions: Appropriate personal protective equipment, including gloves, safety glasses,

and a lab coat, should be worn when handling this compound.[8] Work should be conducted

in a well-ventilated area or a fume hood.[8]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[8] If

inhaled, move the person to fresh air.[8] Seek medical attention if irritation persists.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling

butanimidamide.

Conclusion
Butanimidamide is a valuable chemical entity with significant potential in synthetic and

medicinal chemistry. While a comprehensive set of experimentally determined physical data is

not yet widely available, its predicted properties and known chemical reactivity provide a solid

foundation for its use in research and development. Adherence to appropriate synthetic,

analytical, and safety protocols is essential for its successful and safe application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. solubilityofthings.com [solubilityofthings.com]

2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

3. solubilityofthings.com [solubilityofthings.com]

4. Butanamide [sitem.herts.ac.uk]

5. Butyramide, 98% | Fisher Scientific [fishersci.ca]

6. Butyramide | C4H9NO | CID 10927 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. benchchem.com [benchchem.com]

8. aksci.com [aksci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Butanimidamide:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092998/docs#an-in-depth-technical-guide-to-
butanimidamide-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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